Cas no 60506-94-7 (Ethanol, 2-[(phenylmethyl)sulfinyl]-)
60506-94-7 structure
Product Name:Ethanol, 2-[(phenylmethyl)sulfinyl]-
CAS No:60506-94-7
MF:C9H12O2S
MW:184.255381584167
CID:497333
PubChem ID:13013314
Update Time:2025-04-19
Ethanol, 2-[(phenylmethyl)sulfinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[(phenylmethyl)sulfinyl]-
- 2-benzylsulfinylethanol
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- Inchi: 1S/C9H12O2S/c10-6-7-12(11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
- InChI Key: BFKQSRCZYKNQER-UHFFFAOYSA-N
- SMILES: S(CCO)(CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 184.05586
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 37.3
Ethanol, 2-[(phenylmethyl)sulfinyl]- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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